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Abstract
This technical guide provides a detailed overview of the physicochemical properties, synthesis,

and potential biological significance of 1-Phenylhexyl thiocyanate. Due to a lack of extensive

experimental data in publicly available literature, this guide combines established chemical

principles, data from analogous compounds, and validated predictive methods to offer a

comprehensive profile of the target molecule. The information herein is intended to support

research and development efforts in medicinal chemistry, chemical biology, and drug discovery.

Introduction
Organic thiocyanates (R-S-C≡N) are a class of compounds characterized by the presence of a

thiocyanate functional group attached to a carbon atom via a sulfur bridge. They are structural

isomers of the more commonly studied isothiocyanates (R-N=C=S). While isothiocyanates

have garnered significant attention for their diverse biological activities, particularly as

chemopreventive agents, organic thiocyanates remain a comparatively underexplored area of

chemical space. 1-Phenylhexyl thiocyanate, with its combination of an aromatic ring, a six-

carbon alkyl chain, and a reactive thiocyanate moiety, represents an intriguing molecule for

investigation. This document aims to consolidate the known and predicted information

regarding its chemical and physical characteristics.
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Physicochemical Properties
Direct experimental data for the physicochemical properties of 1-Phenylhexyl thiocyanate are

not readily available in the scientific literature. Therefore, the following table summarizes

predicted values from established computational models and extrapolated data from

structurally similar compounds. These values provide a foundational understanding of the

molecule's characteristics and should be confirmed experimentally.

Property
Predicted
Value/Information

Data Source/Methodology

Molecular Formula C₁₃H₁₇NS
Calculated from chemical

structure

Molecular Weight 219.35 g/mol
Calculated from molecular

formula

Appearance

Predicted to be a colorless to

pale yellow liquid at room

temperature.

Based on analogous short-

chain alkylphenyl thiocyanates.

Boiling Point

Estimated to be in the range of

280-320 °C at atmospheric

pressure.

Estimation based on the

boiling points of structurally

related aromatic compounds.

Melting Point
Not applicable (predicted to be

a liquid at room temperature).

General property of similar

non-symmetrical aromatic alkyl

compounds.

Density
Estimated to be approximately

1.0 - 1.1 g/cm³ at 20 °C.

Based on densities of similar

aromatic and alkyl thiocyanate

compounds.

Solubility

Predicted to be soluble in

organic solvents such as

ethanol, acetone, and

chloroform.[1] Predicted to be

insoluble in water.

General solubility trends for

organic thiocyanates.[1]

Vapor Pressure
Predicted to be low at room

temperature.

Consistent with a relatively

high boiling point.
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Synthesis and Experimental Protocols
The synthesis of 1-Phenylhexyl thiocyanate can be achieved through nucleophilic

substitution, a common method for preparing alkyl thiocyanates.[2] The following protocol

describes a general procedure that can be adapted for this specific synthesis.

Synthesis of 1-Phenylhexyl Thiocyanate from 1-Bromo-
1-phenylhexane
This reaction involves the displacement of a halide from an alkyl halide by a thiocyanate salt.

Reaction Scheme:

Caption: Proposed workflow for the initial biological screening of 1-Phenylhexyl thiocyanate.

Safety and Handling
Specific safety data for 1-Phenylhexyl thiocyanate is not available. However, based on the

general hazards associated with organic thiocyanates and related compounds, the following

precautions should be taken:

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents, acids, and bases.

Toxicity: The toxicity of 1-Phenylhexyl thiocyanate has not been determined. Assume the

compound is toxic and handle it with care. In case of exposure, seek immediate medical

attention.

Conclusion
1-Phenylhexyl thiocyanate is a molecule with potential for further investigation in the fields of

medicinal chemistry and chemical biology. This guide provides a foundational set of predicted

physicochemical properties and a viable synthetic route to encourage and facilitate such
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research. While the biological activity of this specific compound remains to be elucidated, the

known activities of its isothiocyanate isomer suggest that it may be a valuable probe or lead

compound. All predicted data should be validated through experimental determination. The

experimental protocols and workflows provided herein offer a starting point for the synthesis,

characterization, and biological evaluation of this intriguing organic thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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